Cas no 1016378-65-6 (5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide)
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide
- AKOS001469896
- EN300-26603778
- 1016378-65-6
- Z295957590
-
- Inchi: 1S/C13H10ClN5O2S/c1-22-13-15-5-7(14)10(19-13)11(20)16-6-2-3-8-9(4-6)18-12(21)17-8/h2-5H,1H3,(H,16,20)(H2,17,18,21)
- InChI Key: UFTYQKBQYNZUDF-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(N=C1C(NC1C=CC2=C(C=1)NC(N2)=O)=O)SC
Computed Properties
- Exact Mass: 335.0243734g/mol
- Monoisotopic Mass: 335.0243734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26603778-0.1g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26603778-0.25g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26603778-0.5g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26603778-1g |
1016378-65-6 | 90% | 1g |
$628.0 | 2023-09-13 | ||
| Enamine | EN300-26603778-2.5g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26603778-5g |
1016378-65-6 | 90% | 5g |
$1821.0 | 2023-09-13 | ||
| Enamine | EN300-26603778-10g |
1016378-65-6 | 90% | 10g |
$2701.0 | 2023-09-13 | ||
| Enamine | EN300-26603778-0.05g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26603778-5.0g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 5.0g |
$1821.0 | 2025-03-20 | |
| Enamine | EN300-26603778-10.0g |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide |
1016378-65-6 | 95.0% | 10.0g |
$2701.0 | 2025-03-20 |
5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide
Introduction to 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 1016378-65-6, identified as 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric moieties, including a pyrimidine core and a benzodiazole substituent, positions this compound as a promising candidate for further exploration.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The structural motif of 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide aligns well with this trend, as it incorporates elements known to interact favorably with biological targets. Specifically, the benzodiazole ring is a well-documented scaffold in pharmacology, exhibiting properties that make it suitable for modulating various biological pathways.
The 5-chloro and methylsulfanyl substituents further enhance the compound's chemical diversity, enabling diverse interactions with biological systems. These functional groups are often employed in drug design to improve solubility, metabolic stability, and binding affinity. The pyrimidine core, a common component in many bioactive molecules, contributes to the compound's ability to engage with enzymes and receptors involved in critical physiological processes.
In the context of contemporary research, there is growing interest in developing small-molecule inhibitors targeting enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide structure presents an attractive framework for such endeavors. Its multifaceted nature allows for selective modulation of key enzymes while minimizing off-target effects.
One particularly compelling aspect of this compound is its potential to interact with enzymes that play a role in DNA repair and replication. These processes are crucial for maintaining genomic integrity and are frequently dysregulated in various pathological conditions. By targeting such enzymes, 5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide may offer a novel approach to therapeutic intervention. Preliminary studies suggest that this compound exhibits inhibitory activity against certain DNA polymerases and repair enzymes, warranting further investigation into its mechanistic details.
The benzodiazole moiety within the molecule is another key feature that merits closer examination. Benzodiazolones are known for their ability to modulate neurotransmitter systems, particularly those involving GABA receptors. This has led to their exploration as potential treatments for neurological disorders such as epilepsy and anxiety disorders. While the primary focus has been on benzodiazolone derivatives with different substituents at other positions within the ring system,5-chloro analogs like our compound may offer distinct pharmacological profiles that could be advantageous for treating certain conditions.
From a synthetic chemistry perspective,5-chloro substituted pyrimidines are versatile intermediates that can be readily modified through various functional group transformations. This flexibility allows chemists to explore diverse structural modifications aimed at optimizing pharmacological properties. The incorporation of a methylsulfanyl group further expands synthetic possibilities by introducing polarity without compromising stability—a desirable characteristic for drug candidates.
The significance of this compound extends beyond its immediate applications in drug discovery; it also serves as a valuable tool for understanding structure-function relationships in chemical biology. By studying how modifications at specific positions within its structure influence biological activity,scientists can gain insights into general principles governing molecular recognition processes. These insights may then be applied more broadly across different classes of bioactive molecules.
In conclusion,5-chloro,methylsulfanyl, and benzodiazole-containing derivatives represent an exciting area of research with substantial therapeutic potential.* The compound identified by CAS number 1016378 stands out due to its unique combination of structural features which make it an excellent candidate for further exploration.* As our understanding grows regarding how these molecules interact with biological targets,* so too will their utility as tools both inside laboratories* and eventually out in clinical settings.* Continued investigation into this class* including our specific example* promises to yield new insights* novel therapeutics* and perhaps even entirely new paradigms for addressing human disease.*
1016378-65-6 (5-chloro-2-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyrimidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)